2,2-Difluoropropanamide

• IUPAC Name: 2,2-difluoropropanamide
• InChI: InChI=1S/C3H5F2NO/c1-3(4,5)2(6)7/h1H3,(H2,6,7)
• InChI Key: XJGBNZRVGOENRN-UHFFFAOYSA-N
• Canonical SMILES: CC(C(=O)N)(F)F
• Molecular Formula: C3H5F2NO
• DSSTOX Substance ID: DTXSID40616548
• Molecular Weight: 109.07 g/mol
• CAS No.: 49781-48-8

Description

2,2-Difluoropropanamide is a chemical compound with the CAS Number: 49781-48-8. It has a molecular weight of 109.08. The IUPAC name for this compound is this compound.

Molecular Structure Analysis

The InChI code for this compound is 1S/C3H5F2NO/c1-3(4,5)2(6)7/h1H3,(H2,6,7). This indicates the molecular structure of the compound.

Physical and Chemical Properties Analysis

This compound is a powder at room temperature. It has a melting point of 65-66°C. The density of this compound is 1.214.

Scientific Research Applications

Fluorination in Organic Molecules

2,2-Difluoropropanamide, like other fluorinated compounds, plays a significant role in the field of organic chemistry. Fluorine atoms in organic molecules have critical applications in life sciences and materials science. Difluoromethyl and monofluoromethyl groups can enhance the properties of target molecules. Pharmaceuticals and agrochemicals often incorporate CF(2)H- and CH(2)F-containing compounds, demonstrating the importance of selective difluoromethylation and monofluoromethylation methods in chemical synthesis (Hu, Zhang, & Wang, 2009).

Biocatalysis in Synthesis

The difluoromethyl (CHF2) group, related to this compound, is increasingly used in drug discovery and development. Biocatalytic methods for synthesizing CHF2-containing trisubstituted cyclopropanes have been developed, offering high yield and excellent stereoselectivity. This approach is vital for creating high-value fluorinated building blocks in medicinal chemistry, as demonstrated in the formal synthesis of a CHF2 isostere of a TRPV1 inhibitor (Carminati et al., 2020).

Role in Pharmaceutical Development

This compound and its derivatives are significant in the development of new pharmaceuticals. The presence of fluorine atoms can substantially affect the biological activity and physical properties of drug molecules. The evolving role of molecular biology and genomic sciences in drug discovery has been a driving force in advancing the use of such fluorinated compounds (Drews, 2000).

Environmental and Health Impact Studies

Studies on perfluorinated compounds, which include derivatives of this compound, have focused on their presence in the environment and potential health impacts. These studies are crucial for understanding the environmental persistence and bioaccumulation of such compounds, as well as their effects on human health (Kuklenyik et al., 2004), (Calafat et al., 2007).

Advanced Chemical Synthesis Techniques

Innovative methods for the synthesis of fluorinated compounds, including this compound derivatives, have been developed. These methods include catalytic and enantioselective difluorination techniques, offering new pathways for creating compounds with specific structural and stereochemical properties (Haj, Banik, & Jacobsen, 2019), (Zhang et al., 2020).

Medical Applications Beyond Pharmaceuticals

Fluorinated compounds, including this compound derivatives, have been explored for medical applications beyond drug synthesis. These include their use in blood substitutes, medical imaging, and as protective agents against oxidative damage in biological systems (Rotta et al., 2003), (Krafft, Chittofrati, & Riess, 2003).

Mechanism of Action

Target of Action

2,2-Difluoropropanamide is a synthetic compound

Mode of Action

It’s important to note that understanding the interaction of a compound with its targets is crucial for predicting its effects .

Biochemical Pathways

The specific biochemical pathways affected by this compound are currently unknown. Biochemical pathways are complex networks of reactions that help an organism maintain homeostasis . Understanding these pathways can provide insights into the compound’s mechanism of action .

Result of Action

Understanding these effects can provide insights into the compound’s therapeutic potential .

Safety and Hazards

The compound has been classified with the GHS07 pictogram. The hazard statements associated with it are H315 (Causes skin irritation), H319 (Causes serious eye irritation), and H335 (May cause respiratory irritation).

Future Directions

While specific future directions for 2,2-Difluoropropanamide are not available, it’s worth noting that similar compounds, such as omaveloxolone, are being evaluated for the treatment of conditions involving mitochondrial dysfunction and oxidative stress.